Cas no 362510-93-8 (Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester, (2R)-)

• Product Name: Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester, (2R)-
• CAS No: 362510-93-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1478280
• Update Time: 2024-08-24

Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester, (2R)-
• Pentanoic acid, 2-isocyanato-4-methyl-, methyl ester, (2R)- (9CI)
• methyl (R)-2-isocyanato-4-methylpentanoate

• Inchi： 1S/C8H13NO3/c1-6(2)4-7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3/t7-/m1/s1
• InChI Key： UWFLIWPVRTVDNO-SSDOTTSWSA-N
• SMILES： C(OC)(=O)[C@H](N=C=O)CC(C)C

Computed Properties

• Exact Mass: 171.08959

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 203.1±23.0 °C(Predicted)
• PSA: 55.73